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Compound of Interest

Compound Name: Deruxtecan-d5

Cat. No.: B12370803

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and
drug development professionals handling Deruxtecan-d5. Adherence to these procedures is
vital for ensuring personal safety and maintaining a secure laboratory environment. Deruxtecan
Is a cytotoxic agent and a component of an antibody-drug conjugate (ADC), requiring stringent
handling precautions.[1] While this guide addresses Deruxtecan-d5, the safety precautions are
based on the well-documented hazardous nature of the parent compound, Deruxtecan, as the
deuterated form is expected to have similar toxicological properties.

Hazard Identification and GHS Classification

Deruxtecan is classified under the Globally Harmonized System (GHS) with the following
hazards:

e Acute Oral Toxicity, Category 4: Harmful if swallowed.[2][3]
o Skin Irritation, Category 2: Causes skin irritation.[2][3]
o Serious Eye Irritation, Category 2A: Causes serious eye irritation.

o Specific Target Organ Toxicity (Single Exposure), Category 3: May cause respiratory
irritation.

Signal Word: Warning
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Personal Protective Equipment (PPE)

Consistent and proper use of PPE is the primary barrier against exposure. The following table
summarizes the required PPE for handling Deruxtecan-d5.
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PPE Category

Item

Specifications and Use

Hand Protection

Chemical-resistant gloves

Nitrile or other appropriate
chemotherapy-rated gloves
should be worn. Double-
gloving is recommended,
especially during procedures
with a higher risk of splashing.
Gloves should be inspected
before use and changed
immediately if contaminated or

torn.

Eye/Face Protection

Safety glasses with side

shields or goggles

Must be worn at all times in the
laboratory where Deruxtecan-
d5 is handled. A face shield
should be used in addition to
goggles when there is a risk of

splashing.

Skin and Body Protection

Laboratory coat or disposable

gown

A dedicated lab coat,
preferably with long sleeves
and elastic cuffs, should be
worn. For procedures with a
higher risk of contamination, a
disposable, fluid-resistant

gown is recommended.

Respiratory Protection

Respirator

A NIOSH-approved respirator
(e.g., N95) should be used
when handling the powder
form of the compound to avoid
inhalation of dust particles.
Engineering controls like a
fume hood are the preferred
method for minimizing

inhalation exposure.
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Safe Handling and Operational Plan

Engineering Controls:

 All work with Deruxtecan-d5, especially handling of the solid compound and preparation of
solutions, must be conducted in a certified chemical fume hood or a biological safety cabinet
to minimize inhalation exposure.

o Ensure that a safety shower and eyewash station are readily accessible in the work area.
Procedural Guidance:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area by covering surfaces with absorbent, disposable bench paper.

e Weighing: If handling the solid form, weigh the compound in a fume hood on a tared,
disposable weigh paper or in a contained vessel.

e Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid
aerosolization.

e Transport: When moving the compound or its solutions, use sealed, shatter-resistant
secondary containers.

» Hygiene: After handling, remove gloves and wash hands thoroughly with soap and water. Do
not eat, drink, or smoke in the laboratory.

Emergency Procedures
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Emergency Situation Immediate Action

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Remove contaminated clothing immediately.

i Wash the affected area thoroughly with soap

Skin Contact ) )
and water for at least 15 minutes. Seek medical

attention if irritation persists.

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Do not induce vomiting. Rinse the mouth with

Ingestion
water. Seek immediate medical attention.
Evacuate the immediate area. Wear appropriate
PPE, including respiratory protection. Cover the
spill with an absorbent material. Collect the

Spill absorbed material and contaminated surfaces

into a sealed container for hazardous waste
disposal. Clean the spill area with a suitable

decontaminating solution.

Disposal Plan

All materials contaminated with Deruxtecan-d5 are considered cytotoxic waste and must be
disposed of according to institutional and local regulations for hazardous chemical waste.

e Solid Waste: Contaminated PPE (gloves, gowns, bench paper), weigh papers, and any other
solid materials should be collected in a dedicated, clearly labeled, sealed hazardous waste
container.

e Liquid Waste: Unused solutions containing Deruxtecan-d5 should be collected in a labeled,
sealed, and leak-proof hazardous waste container. Do not dispose of down the drain.
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e Sharps: Any sharps (needles, scalpels) contaminated with Deruxtecan-d5 must be disposed
of in a designated, puncture-resistant sharps container for cytotoxic waste.

Workflow for Safe Handling and Disposal of
Deruxtecan-d5
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Caption: Workflow for the safe handling and disposal of Deruxtecan-d5.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b12370803?utm_src=pdf-body-img
https://www.benchchem.com/product/b12370803?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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